4-Carboethoxy-3-methoxyazetidine-2-one

• Molecular Formula: C7H11NO4
• Molecular Weight: 173.17 g/mol
• IUPAC Name: ethyl 3-methoxy-4-oxoazetidine-2-carboxylate
• InChI: InChI=1S/C7H11NO4/c1-3-12-7(10)4-5(11-2)6(9)8-4/h4-5H,3H2,1-2H3,(H,8,9)
• InChI Key: FVGAVYHEVCWXMW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1C(C(=O)N1)OC

Description

4-Carboethoxy-3-methoxyazetidine-2-one is a useful research compound. Its molecular formula is C7H11NO4 and its molecular weight is 173.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 1.4 g of 4-carboethoxy-3-methoxy-1-(p-methoxyphenyl)azetidine-2-one in 50 ml acetonitrile at 0° was added a solution of 8.23 g of cerric ammonium nitrate in 50 ml H2O over 3 minutes. After stirring at 0° for 1 hour the solution was poured into 200 ml of 10% sodium sulfite and extracted with 3×75 ml of ethyl acetate. The combined organic extracts were washed with 10% sodium sulfite and saturated sodium chloride solutions and dried over sodium sulfate. Filtration and evaporation gave an amber oil which was recrystallized from methylene chloride/hexane to give 700 mg of 4-carboethoxy-3-methoxyazetidine-2-one; m.p. 91°-92°.

Synthesis routes and methods II

Procedure details

To a solution of 1.4 g of 4-carboethoxy-3-methoxy-1-(p-methoxyphenyl)azetidin-2-one in 50 ml acetonitrile at 0° was added a solution of 8.23 g of cerric ammonium nitrate in 50 H2O over 3 minutes. After stirring at 0° for 1 hour the solution was poured into 200 ml of 10% sodium sulfite and extracted with 3×75 ml of ethyl acetate. The combined organic extracts were washed with 10% sodium sulfite and saturated sodium chloride solutions and dried over sodium sulfate. Filtration and evaporation gave an amber oil which was recrystallized from methylene chloride/hexane to give 700 mg of 4-carboethoxy-3-methoxyazetidine-2-one; m.p. 91°-92°.